1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-(2-methoxy-5-methylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(4-chlorophenyl)pyridazin-3-yl]-N-(2-methoxy-5-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H25ClN4O2/c1-16-3-9-22(31-2)21(15-16)26-24(30)18-11-13-29(14-12-18)23-10-8-20(27-28-23)17-4-6-19(25)7-5-17/h3-10,15,18H,11-14H2,1-2H3,(H,26,30)
• InChI Key: CFQSXIISGTYEIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H25ClN4O2
• Molecular Weight: 436.9 g/mol
• CAS No.: 1203253-73-9

Description

1-(6-(4-chlorophenyl)pyridazin-3-yl)-N-(2-methoxy-5-methylphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H25ClN4O2 and its molecular weight is 436.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Compounds with complex structures similar to the one mentioned often undergo extensive metabolism in the body. Research on related compounds suggests that they can be metabolized through various pathways, including N-de-ethylation, amide hydrolysis, and oxidation, primarily catalyzed by enzymes such as CYP3A4/3A5. These processes are crucial for understanding the pharmacokinetics and disposition of such compounds in the human body (Miao et al., 2012).

Receptor Binding and Activity

Compounds containing piperidine and pyridazine rings may interact with various receptors in the brain, such as the 5-HT1A receptors. Studies using positron emission tomography (PET) with compounds labeled with radioactive isotopes have provided insights into the receptor binding properties in the human brain, contributing to our understanding of their potential therapeutic or toxicological effects (Pike et al., 1996).

Environmental and Toxicological Studies

The environmental impact and potential toxicological effects of chemical compounds, including those with structures similar to the queried compound, are significant areas of research. Studies have assessed the presence of similar compounds in the environment and their effects on human health, focusing on aspects like oxidative stress and inflammation as mechanisms of action (Watkins et al., 2015).

Mechanism of Action

Target of Action

Pyridazinone derivatives, a class to which this compound belongs, have been found to exhibit a wide range of pharmacological activities .

Mode of Action

It’s worth noting that certain 6-aryl-3(2h)-pyridazinone derivatives have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests that the compound might interact with its targets in a similar manner, leading to changes in cellular processes.

Biochemical Pathways

Pyridazinone derivatives have been associated with a broad spectrum of activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the broad spectrum of activities associated with pyridazinone derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.